Cas no 1344084-56-5 (5-(2-ethoxyethoxy)pentane-1-sulfonyl chloride)

• Product Name: 5-(2-ethoxyethoxy)pentane-1-sulfonyl chloride
• CAS No: 1344084-56-5
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 5208105
• PubChem ID: 64199299
• Update Time: 2025-07-15

5-(2-ethoxyethoxy)pentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonyl chloride, 5-(2-ethoxyethoxy)-
• 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride
• 5-(2-ethoxyethoxy)pentane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO4S/c1-2-13-7-8-14-6-4-3-5-9-15(10,11)12/h2-9H2,1H3
• InChI Key： GCLDXVXDWQGXKC-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCCOCCOCC

Additional information on 5-(2-ethoxyethoxy)pentane-1-sulfonyl chloride

5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride: A Comprehensive Overview

5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride, also known by its CAS number 1344084-56-5, is a versatile chemical compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with its unique structure and functional groups, plays a pivotal role in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. The sulfonyl chloride group in its structure makes it highly reactive, enabling it to participate in a wide range of chemical transformations.

The molecular structure of 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride consists of a pentane chain substituted with a sulfonyl chloride group at the first position and an ethoxyethoxy group at the fifth position. This combination of functional groups imparts both hydrophilic and hydrophobic characteristics to the molecule, making it suitable for applications that require amphiphilic properties. Recent studies have highlighted its potential in the development of drug delivery systems, where its amphiphilic nature can enhance the solubility and bioavailability of hydrophobic drugs.

In terms of physical properties, 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride is typically a colorless to pale yellow liquid with a boiling point around 100°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF is relatively high, which facilitates its use in organic synthesis reactions. The compound is also stable under normal storage conditions but requires protection from moisture and strong bases to prevent hydrolysis.

The chemical reactivity of 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride is primarily driven by the sulfonyl chloride group, which is highly electrophilic. This makes it an excellent reagent for nucleophilic substitution reactions, such as those involving alcohols, amines, and thiols. Recent research has demonstrated its utility in the synthesis of sulfonamides, which are widely used as intermediates in pharmaceutical chemistry. For instance, a study published in 2023 explored the use of this compound in the preparation of novel sulfonamide-based inhibitors for kinase enzymes, showcasing its potential in drug discovery.

Beyond pharmaceutical applications, 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride has found niche uses in materials science. Its ability to form stable covalent bonds with various substrates makes it valuable in the development of advanced coatings and adhesives. A 2023 study highlighted its role as a crosslinking agent in the synthesis of polyurethane-based materials, where it significantly improved the mechanical properties and thermal stability of the resulting polymers.

In addition to its synthetic applications, 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride has been explored for its potential in catalysis. Researchers have investigated its ability to act as a catalyst in Friedel-Crafts alkylation reactions, where it demonstrated superior efficiency compared to traditional catalysts like AlCl3. This finding opens new avenues for its use in green chemistry and sustainable chemical processes.

The environmental impact of 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride has also been a topic of recent research. Studies have shown that while it is biodegradable under certain conditions, its persistence in aquatic environments requires careful management during industrial use. Regulatory agencies have emphasized the importance of implementing proper disposal protocols to minimize its ecological footprint.

In conclusion, 5-(2-Ethoxyethoxy)pentane-1-sulfonyl chloride, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in pharmaceutical synthesis, materials science, and catalysis underscores its importance across multiple industries. As researchers continue to uncover new applications and optimize its use, this compound is poised to make significant contributions to both academic and industrial advancements.